3-(4-Hydroxybutyl)phenyl acetate

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: [3-(4-hydroxybutyl)phenyl] acetate
• InChI: InChI=1S/C12H16O3/c1-10(14)15-12-7-4-6-11(9-12)5-2-3-8-13/h4,6-7,9,13H,2-3,5,8H2,1H3
• InChI Key: HXHNSEOESSZCBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)CCCCO

Description

3-(4-Hydroxybutyl)phenyl acetate is an aromatic ester compound featuring a phenyl ring substituted at the 3-position with a 4-hydroxybutyl group and an acetate ester. Its molecular formula is C₁₂H₁₆O₃, with a molecular weight of 208.25 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural, physical, and functional differences between 3-(4-hydroxybutyl)phenyl acetate and analogous compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Properties	Applications/Research Findings
3-(4-Hydroxybutyl)phenyl acetate	C₁₂H₁₆O₃	208.25	4-hydroxybutyl, acetate ester	Hydrophilic due to hydroxyl group; ester group prone to hydrolysis	Potential use in pharmaceutical intermediates or fragrance precursors (inferred from similar esters)
4-Methylphenyl acetate	C₉H₁₀O₂	150.17	Methyl group, acetate ester	Lipophilic; stable under neutral conditions	Widely used in food flavoring (FEMA 3073) and cosmetics for fruity aroma
para-Cresyl phenyl acetate	C₁₅H₁₄O₃	242.27	Methylphenol, acetate ester	Strong floral odor; resistant to degradation in formulations	Key ingredient in perfumes and personal care products
9-(4-Hydroxybutyl)guanine (HBG)	C₉H₁₃N₅O₂	223.23	4-hydroxybutyl, guanine nucleobase	Antiviral activity against herpesviruses; acyclonucleoside structure	Studied as a prodrug for antiviral therapies
4-Hydroxybutyl acrylate (4HBA)	C₇H₁₂O₃	144.17	Hydroxybutyl, acrylate ester	Polymerizable monomer; forms hydrogels	Used in biomedical coatings and adhesives

Structural and Functional Analysis

• Hydrophilicity vs. Lipophilicity: The 4-hydroxybutyl chain in 3-(4-hydroxybutyl)phenyl acetate increases hydrophilicity compared to 4-methylphenyl acetate (logP ~1.5 vs.
• Chemical Stability : Unlike para-cresyl phenyl acetate, which is stable in cosmetic formulations, the hydroxybutyl group in 3-(4-hydroxybutyl)phenyl acetate may render it susceptible to oxidation or enzymatic cleavage .
• Biological Activity : While HBG exhibits antiviral properties due to its nucleobase, 3-(4-hydroxybutyl)phenyl acetate’s bioactivity remains unexplored. However, structurally related phenyl acetates (e.g., 2-(3,4-dihydroxy)phenyl ethyl acetate) from Syringa bark show antioxidant and anti-inflammatory effects .